Cas no 70210-25-2 (2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-,sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-,sodium salt (1:2)
• CAS No: 70210-25-2
• MF: C₂₈H₁₅N₉Na₂O₁₆S₂
• MW: 843.578944444656
• CID: 573493
• PubChem ID: 16130947
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-,sodium salt (1:2)
• 2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-
• disodium 5-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-dinitrophenyl)azo]phenyl]azo]-4-hydroxy-3-[(4-nitrophenyl)azo]naphthalene-2,7-disulphonate
• 2,7-Naphthalenedisulfonic acid, 5-((2,4-dihydroxy-5-((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)-4-hydroxy-3-((4-nitrophenyl)azo)-, disodium salt
• 2,7-Naphthalenedisulfonic acid, 5-(2-(2,4-dihydroxy-5-(2-(2-hydroxy-3,5-dinitrophenyl)diazenyl)phenyl)diazenyl)-4-hydroxy-3-(2-(4-nitrophenyl)diazenyl)-, sodium salt (1:2)
• Disodium 5-((2,4-dihydroxy-5-((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)-4-hydroxy-3-((4-nitrophenyl)azo)naphthalene-
• 2,7-Naphthalenedisulfonic acid,5-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-dinitrophenyl)azo]phenyl]azo]-4-hydroxy-3-[(4-nitrophenyl)azo]-,disodium salt
• DTXSID2072047
• 2,7-Naphthalenedisulfonic acid, 5-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-dinitrophenyl)azo]phenyl]azo]-4-hydroxy-3-[(4-nitrophenyl)azo]-, disodium salt
• Disodium 5-((2,4-dihydroxy-5-((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)-4-hydroxy-3-((4-nitrophenyl)azo)naphthalene-2,7-disulphonate
• EINECS 274-422-0
• 70210-25-2
• NS00020227

• Inchi： 1S/C28H17N9O16S2.2Na/c38-23-11-24(39)18(31-34-20-5-14(36(44)45)6-22(27(20)40)37(46)47)9-17(23)30-32-19-8-15(54(48,49)50)7-16-25(55(51,52)53)10-21(28(41)26(16)19)33-29-12-1-3-13(4-2-12)35(42)43;;/h1-11,38-41H,(H,48,49,50)(H,51,52,53);;/q;2*+1/p-2/b32-30+,33-29+,34-31+;;
• InChI Key： CHMUPHOKCJRARX-OSDZPPSOSA-L
• SMILES： S(C1C=C(C(=C2C(=CC(=CC2=1)S(=O)(=O)[O-])/N=N/C1C(=CC(=C(C=1)/N=N/C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])O)O)O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 842.98755
• Monoisotopic Mass: 842.987356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 57
• Rotatable Bond Count: 11
• Complexity: 1690
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 424

Experimental Properties

• PSA: 398.9